Cas no 1261830-71-0 (5,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl)

• Product Name: 5,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl
• CAS No: 1261830-71-0
• MF: C₁₄H₇F₆NO₄
• MW: 367.200104951859
• CID: 4789800
• Update Time: 2023-08-17

5,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl

• Inchi： 1S/C14H7F6NO4/c15-13(16,17)24-9-3-1-8(2-4-9)11-7-10(25-14(18,19)20)5-6-12(11)21(22)23/h1-7H
• InChI Key： GVNBYLOQBSJNLT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 456
• XLogP3: 5.7
• Topological Polar Surface Area: 64.3